Cas no 1448027-58-4 (5-4-(4-butoxybenzoyl)piperazin-1-yl-N,N-dimethylpyridazin-3-amine)

• Product Name: 5-4-(4-butoxybenzoyl)piperazin-1-yl-N,N-dimethylpyridazin-3-amine
• CAS No: 1448027-58-4
• MF: C₂₁H₂₉N₅O₂
• MW: 383.48726439476
• CID: 6011533
• PubChem ID: 71807511
• Update Time: 2025-07-15

5-4-(4-butoxybenzoyl)piperazin-1-yl-N,N-dimethylpyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-4-(4-butoxybenzoyl)piperazin-1-yl-N,N-dimethylpyridazin-3-amine
• (4-butoxyphenyl)-[4-[6-(dimethylamino)pyridazin-4-yl]piperazin-1-yl]methanone
• 1448027-58-4
• (4-butoxyphenyl)(4-(6-(dimethylamino)pyridazin-4-yl)piperazin-1-yl)methanone
• AKOS024561229
• 5-[4-(4-BUTOXYBENZOYL)PIPERAZIN-1-YL]-N,N-DIMETHYLPYRIDAZIN-3-AMINE
• F6438-1481

• Inchi： 1S/C21H29N5O2/c1-4-5-14-28-19-8-6-17(7-9-19)21(27)26-12-10-25(11-13-26)18-15-20(24(2)3)23-22-16-18/h6-9,15-16H,4-5,10-14H2,1-3H3
• InChI Key： ZNSRHVCPXLXBAC-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(OCCCC)C=C1)(N1CCN(C2=CC(N(C)C)=NN=C2)CC1)=O

Computed Properties

• Exact Mass: 383.23212518g/mol
• Monoisotopic Mass: 383.23212518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 61.8Ų

Additional information on 5-4-(4-butoxybenzoyl)piperazin-1-yl-N,N-dimethylpyridazin-3-amine

Comprehensive Overview of 5-4-(4-butoxybenzoyl)piperazin-1-yl-N,N-dimethylpyridazin-3-amine (CAS No. 1448027-58-4)

The compound 5-4-(4-butoxybenzoyl)piperazin-1-yl-N,N-dimethylpyridazin-3-amine (CAS No. 1448027-58-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a piperazine core linked to a pyridazine moiety and a butoxybenzoyl group, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a critical role in modulating cellular signaling pathways. This aligns with current trends in drug discovery, where targeted therapies and precision medicine are dominating the landscape.

One of the key reasons for the growing interest in 5-4-(4-butoxybenzoyl)piperazin-1-yl-N,N-dimethylpyridazin-3-amine is its structural similarity to other well-known small-molecule inhibitors. The presence of the dimethylpyridazin-3-amine group suggests potential interactions with enzymes or receptors involved in inflammatory or proliferative diseases. This has led to speculation about its utility in conditions such as autoimmune disorders or cancer, topics that are frequently searched in scientific and medical communities. Additionally, the butoxybenzoyl side chain may contribute to improved solubility and bioavailability, addressing a common challenge in drug development.

In the context of drug design, the compound's piperazine ring is noteworthy. Piperazine derivatives are widely explored for their versatility in medicinal chemistry, often serving as scaffolds for central nervous system (CNS) agents or antimicrobials. This has sparked discussions about whether 5-4-(4-butoxybenzoyl)piperazin-1-yl-N,N-dimethylpyridazin-3-amine could be repurposed for neurological applications, such as neurodegenerative disease research. Given the rising global prevalence of conditions like Alzheimer's and Parkinson's, this angle is highly relevant to contemporary scientific inquiries.

From a synthetic chemistry perspective, the compound's CAS No. 1448027-58-4 serves as a critical identifier for researchers seeking to replicate or modify its structure. The inclusion of a pyridazine ring, a less common heterocycle in pharmaceuticals, adds an element of novelty. This has led to increased searches for pyridazine-based drugs and heterocyclic compound synthesis, reflecting the broader interest in innovative chemical entities. Furthermore, the butoxybenzoyl group may offer insights into structure-activity relationships (SAR), a hot topic in computational chemistry and AI-driven drug discovery.

Another area of exploration is the compound's potential role in signal transduction pathways. Kinases, which are often targeted by similar molecules, are pivotal in cell proliferation and apoptosis. This connects 5-4-(4-butoxybenzoyl)piperazin-1-yl-N,N-dimethylpyridazin-3-amine to cutting-edge research in oncology and immunotherapy, fields that dominate current biomedical literature. The compound's ability to modulate these pathways could make it a valuable tool for understanding disease mechanisms or developing new therapeutics.

In summary, 5-4-(4-butoxybenzoyl)piperazin-1-yl-N,N-dimethylpyridazin-3-amine (CAS No. 1448027-58-4) represents a fascinating intersection of chemistry and biology. Its structural features, including the piperazine, pyridazine, and butoxybenzoyl components, offer multiple avenues for research and application. Whether as a kinase inhibitor, a CNS agent, or a probe for signal transduction studies, this compound holds considerable promise. As the scientific community continues to explore its properties, it is likely to remain a subject of interest in both academic and industrial settings.